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Introduction
(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agonist that specifically binds to

and activates M1 and M3 muscarinic receptors.[1][2][3][4] Marketed under the trade name

Evoxac®, it is primarily used to treat xerostomia (dry mouth) associated with Sjögren's

syndrome by stimulating salivary gland secretions.[1][3] As a quinuclidine derivative of

acetylcholine, its precise and consistent dissolution is critical for ensuring accurate and

reproducible results in both in vitro and in vivo experimental settings.[5][6] This document

provides a detailed protocol for the solubilization of (+)-Cevimeline hydrochloride
hemihydrate and summarizes its key physicochemical and biological properties.

Physicochemical Properties
Chemical Name: (2R,5R)-2-methylspiro[1,3-oxathiolane-5,3'-1-azabicyclo[2.2.2]octane]

hydrochloride hemihydrate[7]
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Molecular Formula: C₁₀H₁₇NOS · HCl · ½H₂O[5][7][8]

Molecular Weight: 244.79 g/mol [7][8]

Appearance: White to off-white crystalline powder[7][8]

Melting Point: 201-203°C[7][8]

Solubility Data
(+)-Cevimeline hydrochloride hemihydrate exhibits high solubility in aqueous and polar

organic solvents. The following table summarizes its solubility in common laboratory solvents.

Solvent Solubility
Molar
Concentration
(Approx.)

Notes Reference

Water ≥ 50 mg/mL ≥ 204 mM Very soluble. [5]

DMSO 100 mg/mL 408.5 mM

May require

ultrasonication to

fully dissolve.

[5]

PBS (pH 7.2) 100 mg/mL 408.5 mM

May require

ultrasonication to

achieve a clear

solution.

[5][9]

Ethanol 40 mg/mL 163.4 mM Freely soluble. [4]

Chloroform Freely Soluble Not specified - [7][8]

Diethyl Ether
Virtually

Insoluble
Not applicable - [7][8]

Experimental Protocols
4.1. Protocol for Preparing In Vitro Stock Solutions
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This protocol is suitable for preparing concentrated stock solutions for use in cell culture and

other in vitro assays.

4.1.1. Materials

(+)-Cevimeline hydrochloride hemihydrate (powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile deionized water (H₂O)

Sterile conical tubes (1.5 mL, 15 mL, or 50 mL)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath sonicator

4.1.2. Procedure for High-Concentration Stock (100 mg/mL in DMSO)

Weighing: Tare a sterile conical tube on a calibrated analytical balance. Carefully weigh the

desired amount of (+)-Cevimeline hydrochloride hemihydrate powder into the tube.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve a final

concentration of 100 mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of

DMSO to 100 mg of the compound.

Dissolution: Cap the tube tightly and vortex for 30-60 seconds.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in a water

bath sonicator. Sonicate in short bursts of 2-5 minutes until the solution is clear.[5] Avoid

overheating the sample.

Sterilization & Storage: While the DMSO stock is typically sterile, it can be filtered through a

0.22 µm syringe filter for applications requiring absolute sterility. Aliquot the stock solution
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into smaller, single-use sterile tubes to minimize freeze-thaw cycles. Store stock solutions at

-20°C for up to one month or at -80°C for up to six months.[5][9]

4.1.3. Procedure for Aqueous Stock (≥50 mg/mL in Water)

Weighing: Weigh the desired amount of (+)-Cevimeline hydrochloride hemihydrate into a

sterile conical tube.

Solvent Addition: Add the appropriate volume of sterile deionized water to achieve the target

concentration (e.g., 50 mg/mL).

Dissolution: Cap and vortex thoroughly. The compound is very soluble in water and should

dissolve readily.[7][8]

Storage: It is strongly recommended to prepare aqueous solutions fresh for each

experiment. Do not store aqueous solutions for more than one day.[10]

4.2. Protocol for Preparing In Vivo Formulations

This protocol describes the preparation of a solution suitable for administration in animal

models. The use of co-solvents is common to ensure stability and bioavailability.

4.2.1. Materials

(+)-Cevimeline hydrochloride hemihydrate

DMSO

PEG300

Tween-80

Saline (0.9% NaCl), sterile

Sterile tubes and labware

4.2.2. Procedure for Co-Solvent Formulation (e.g., for ≥2.5 mg/mL) This method is based on a

common vehicle for delivering compounds in vivo.[5]
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Prepare Co-Solvent Mixture: In a sterile tube, prepare the vehicle by mixing the solvents in

the following volumetric ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Initial Dissolution: Weigh the required amount of (+)-Cevimeline hydrochloride
hemihydrate into a separate sterile tube. Add the 10% DMSO volume first and mix or

sonicate briefly to dissolve the compound.

Sequential Addition: Add the PEG300, followed by the Tween-80, and finally the saline. Mix

thoroughly after the addition of each solvent to maintain a clear solution.

Final Check: Ensure the final solution is clear and free of precipitation before use. This

formulation should be prepared fresh before each administration.

Mechanism of Action & Signaling Pathway
Cevimeline is a muscarinic agonist that binds to M1 and M3 receptors, which are coupled to

Gq/11 proteins.[1][11] Upon activation, the Gαq subunit stimulates phospholipase C (PLC),

which then cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary

messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[1][11] IP₃ binds to its

receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium

(Ca²⁺), which is the key event leading to increased glandular secretion.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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